Cas no 105121-58-2 (1,1-diethoxy-3-fluoropropan-2-ol)

• Product Name: 1,1-diethoxy-3-fluoropropan-2-ol
• CAS No: 105121-58-2
• MF: C₇H₁₅FO₃
• MW: 166.190606355667
• CID: 5944277
• PubChem ID: 14713510
• Update Time: 2025-11-04

1,1-diethoxy-3-fluoropropan-2-ol Chemical and Physical Properties

Names and Identifiers

• 2-Propanol, 1,1-diethoxy-3-fluoro-
• 1,1-diethoxy-3-fluoropropan-2-ol
• EN300-1738374
• 105121-58-2
• DTXSID10563277
• 128572-78-1

• Inchi： 1S/C7H15FO3/c1-3-10-7(11-4-2)6(9)5-8/h6-7,9H,3-5H2,1-2H3
• InChI Key： OLPXGGJSTXGTRN-UHFFFAOYSA-N
• SMILES： C(OCC)(OCC)C(O)CF

Computed Properties

• Exact Mass: 166.10052250g/mol
• Monoisotopic Mass: 166.10052250g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 6
• Complexity: 83.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 38.7Ų

Experimental Properties

• Density: 1.035±0.06 g/cm3(Predicted)
• Boiling Point: 225.4±40.0 °C(Predicted)
• pka: 13.58±0.20(Predicted)

Additional information on 1,1-diethoxy-3-fluoropropan-2-ol

Introduction to 1,1-Diethoxy-3-Fluoropropan-2-Ol (CAS No. 105121-58-2)

1,1-Diethoxy-3-fluoropropan-2-ol, also known by its CAS number 105121-58-2, is a versatile organic compound with significant applications in various fields of chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential for use in drug development and chemical synthesis. In this article, we will delve into the structural characteristics, chemical properties, synthesis methods, and recent advancements in the utilization of 1,1-diethoxy-3-fluoropropan-2-ol.

The molecular structure of 1,1-diethoxypropanol (as it is often referred to) consists of a propane backbone with two ethoxy groups attached to the first carbon and a hydroxyl group on the second carbon. The presence of a fluorine atom on the third carbon introduces unique electronic effects that influence its reactivity and stability. This structure makes it an interesting candidate for various chemical transformations, particularly in the realm of organocatalysis and asymmetric synthesis.

Recent studies have highlighted the potential of fluorinated alcohols like 3-fluoroalcohols in medicinal chemistry. The fluorine atom's electronegativity can significantly alter the physicochemical properties of molecules, making them more bioavailable or enhancing their binding affinity to target proteins. For instance, researchers have explored the use of fluorinated alcohols as intermediates in the synthesis of complex natural products and bioactive compounds.

The synthesis of diethoxypropanol derivatives, including 3-fluoro-substituted variants, has been optimized through various methodologies. One notable approach involves the use of transition metal catalysts to facilitate key transformations such as etherification and oxidation reactions. These methods not only enhance the efficiency of synthesis but also pave the way for large-scale production, which is crucial for industrial applications.

In terms of applications, diethoxypropanols have found utility in the pharmaceutical industry as building blocks for drug candidates. Their ability to undergo a wide range of reactions makes them valuable intermediates in multi-step synthesis pathways. For example, they can be converted into esters, ethers, or other functional groups depending on the desired outcome.

The latest research has also focused on the environmental impact and sustainability aspects of using compounds like CAS No. 105121-58-2. Scientists are exploring greener synthesis routes that minimize waste and reduce energy consumption. This aligns with global efforts to promote sustainable chemistry practices while maintaining high standards of product quality.

In conclusion, diethoxypropanol derivatives, particularly those with fluorine substitutions such as CAS No. 105121-58-2, continue to be a focal point in chemical research due to their versatility and potential for innovation. As advancements in synthetic methodologies and application development progress, these compounds are expected to play an even more significant role in shaping future discoveries across multiple disciplines.